Cas no 769-54-0 (3-fluoro-4-nitro-1-oxido-pyridin-1-ium)

• Product Name: 3-fluoro-4-nitro-1-oxido-pyridin-1-ium
• CAS No: 769-54-0
• MF: C₅H₃FN₂O₃
• MW: 158.087324380875
• MDL: MFCD28246584
• CID: 562288
• PubChem ID: 594028
• Update Time: 2025-09-28

3-fluoro-4-nitro-1-oxido-pyridin-1-ium Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-nitropyridine N-oxide
• 3-fluoro-4-nitro-1-oxidopyridin-1-ium
• 3-Fluoro-4-nitropyridine 1-oxide
• 3-FLUORO-4-NITROPYRIDINE-N-OXIDE
• Pyridine,3-fluoro-4-nitro-, 1-oxide
• 3-fluoro-4-nitropyridin-1-ium-1-olate
• Pyridine, 3-fluoro-4-nitro-, 1-oxide
• 3-fluoro-4-nitro-1-pyridin-1-one
• PubChem17589
• 3-fluoro-4-nitropyridine1-oxide
• QHWIGULJOZAPAQ-UHFFFAOYSA-N
• 4-nitro-3-fluoropyridine N-oxide
• 3-fluoro-4-nitropyridine-1-oxide
• 3-Fluor-4-nitro- pyridin-N-oxid
• 3-fluoro-4-nitr
• 3-fluoro-4-nitro-1-oxido-pyridin-1-ium
• AKOS006273061
• PB24629
• FT-0600217
• AC-23130
• MFCD00234027
• CL0135
• A838916
• AS-14950
• SCHEMBL1815079
• EN300-210124
• 3-fluoro-4-nitro-pyridine-N-oxide
• AM87192
• DTXSID00344032
• Pyridine,3-fluoro-4-nitro-,1-oxide
• 769-54-0
• SY027868
• 3-fluoro-1-hydroxy-4-nitro-pyridin-1-ium
• J-512505
• DB-006445
• STL556494
• BBL102689

• MDL： MFCD28246584
• Inchi： 1S/C5H3FN2O3/c6-4-3-7(9)2-1-5(4)8(10)11/h1-3H
• InChI Key： QHWIGULJOZAPAQ-UHFFFAOYSA-N
• SMILES： FC1C=[N+](C=CC=1[N+](=O)[O-])[O-]

Computed Properties

• Exact Mass: 158.01300
• Monoisotopic Mass: 158.01277012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.3
• XLogP3: -0.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.56
• Melting Point: 122 ºC
• PSA: 71.28000
• LogP: 1.68560

3-fluoro-4-nitro-1-oxido-pyridin-1-ium Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at -20°C